[5-[(4-bromophenyl)sulfonyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol

• IUPAC Name: [5-(4-bromophenyl)sulfonyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C12H10BrF3N2O3S/c1-18-11(9(6-19)10(17-18)12(14,15)16)22(20,21)8-4-2-7(13)3-5-8/h2-5,19H,6H2,1H3
• InChI Key: RCISSSPINXEHIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)CO)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H10BrF3N2O3S
• DSSTOX Substance ID: DTXSID901136011
• Molecular Weight: 399.19 g/mol
• CAS RN: 318469-36-2

Description

[5-[(4-bromophenyl)sulfonyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol is a useful research compound. Its molecular formula is C12H10BrF3N2O3S and its molecular weight is 399.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• A study by Wang et al. (2015) describes the synthesis of N-phenylpyrazolyl aryl methanones derivatives, including compounds similar to the queried chemical. These derivatives exhibit herbicidal and insecticidal activities【Wang et al., 2015】.
• Li et al. (2012) synthesized a compound by oxidizing a related methanol under mild conditions, illustrating the chemical's potential for forming complex structures through simple reactions【Li et al., 2012】.
• Küçükgüzel et al. (2013) reported on the synthesis and characterization of derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties【Küçükgüzel et al., 2013】.

Biological Activities

• The work of Wang et al. (2015) also highlights the compound's potential for application in agricultural pest control【Wang et al., 2015】.
• The study by Küçükgüzel et al. (2013) demonstrated the compound's possible role in medical applications, particularly in anti-inflammatory and anticancer therapies【Küçükgüzel et al., 2013】.

Chemical Properties and Reactions

• He et al. (2018) developed a method for intramolecular oxysulfonylation of alkenes with sulfur dioxide insertion under photocatalysis, a process potentially relevant for the manipulation of similar compounds【He et al., 2018】.
• Govindasamy and Gunasekaran (2015) performed quantum mechanical calculations and spectroscopic investigations on a related compound, highlighting its potential in molecular studies and material science【Govindasamy and Gunasekaran, 2015】.

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may target proteins or enzymes involved in these diseases.

Mode of Action

These interactions can lead to conformational changes in the target proteins, altering their function .

Biochemical Pathways

Given its potential antileishmanial and antimalarial activities, it may interfere with the metabolic pathways of the leishmania and plasmodium parasites .

Pharmacokinetics

The trifluoromethyl group, being metabolically stable, may prolong the compound’s half-life .

Result of Action

Given its potential antileishmanial and antimalarial activities, it may inhibit the growth and proliferation of the leishmania and plasmodium parasites, leading to their death .

Action Environment

Environmental factors such as pH, temperature, and the presence of other biomolecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions may affect the compound’s structure and, consequently, its interaction with its targets. The presence of other biomolecules may either facilitate or hinder the compound’s access to its targets .